Cas no 195737-25-8 (1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-)
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- is a heterocyclic compound featuring a thiadiazole ring core substituted with a cyano group and a chlorine atom. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing groups (cyano and chloro) enhances its utility in nucleophilic substitution and cyclization reactions. Its stability under various conditions allows for versatile applications in medicinal chemistry, where it serves as a precursor for bioactive molecules. The compound’s well-defined chemical properties ensure consistent performance in synthetic pathways, supporting efficient and scalable production processes.
195737-25-8 structure
Product Name:1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
CAS No:195737-25-8
MF:C3ClN3S
MW:145.570197105408
CID:116829
PubChem ID:11286542
Update Time:2025-06-08
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
- 5-chloro-1,3,4-thiadiazole-2-carbonitrile
- 1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
- 195737-25-8
- AT18998
- CNSGTVFPDJGHOG-UHFFFAOYSA-N
- EN300-6461206
- 5-chloro-[1,3,4]thiadiazole-2-carbonitrile
- SCHEMBL3320855
-
- Inchi： 1S/C3ClN3S/c4-3-7-6-2(1-5)8-3
- InChI Key： CNSGTVFPDJGHOG-UHFFFAOYSA-N
- SMILES： ClC1=NN=C(C#N)S1
Computed Properties
- Exact Mass: 144.9503
- Monoisotopic Mass: 144.9501459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 49.57
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466370-1g |
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- |
195737-25-8 | 95%+ | 1g |
$787 | 2023-02-17 | |
| Enamine | EN300-6461206-0.05g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.05g |
$252.0 | 2023-05-31 | |
| Enamine | EN300-6461206-0.1g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.1g |
$376.0 | 2023-05-31 | |
| Enamine | EN300-6461206-0.25g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.25g |
$538.0 | 2023-05-31 | |
| Enamine | EN300-6461206-0.5g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.5g |
$847.0 | 2023-05-31 | |
| Enamine | EN300-6461206-1.0g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 1g |
$1086.0 | 2023-05-31 | |
| Enamine | EN300-6461206-2.5g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 2.5g |
$2127.0 | 2023-05-31 | |
| Enamine | EN300-6461206-5.0g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 5g |
$3147.0 | 2023-05-31 | |
| Enamine | EN300-6461206-10.0g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 10g |
$4667.0 | 2023-05-31 | |
| Aaron | AR00BC2U-50mg |
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- |
195737-25-8 | 95% | 50mg |
$372.00 | 2025-01-23 |
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
195737-25-8 (1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent